Cas no 6282-37-7 (dl-p-Methyl-a-(n-propyl)-benzyl alchol)

• Product Name: dl-p-Methyl-a-(n-propyl)-benzyl alchol
• CAS No: 6282-37-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD00065232
• CID: 513006
• Update Time: 2026-04-29

dl-p-Methyl-a-(n-propyl)-benzyl alchol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-methyl-a-propyl-
• 1-(4-methylphenyl)butan-1-ol
• 4-METHYL-ALPHA-PROPYLBENZYL ALCOHOL
• p-methyl-alpha-propylbenzyl alcohol
• AI3-20569
• Benzenemethanol, 4-methyl-alpha-propyl-
• dl-p-Methyl-a-(n-propyl)-benzyl alchol

• MDL： MFCD00065232
• Inchi： InChI=1S/C11H16O/c1-3-4-11(12)10-7-5-9(2)6-8-10/h5-8,11-12H,3-4H2,1-2H3
• InChI Key： QTJVYHSODWHIMO-UHFFFAOYSA-N
• SMILES： CCCC(C1=CC=C(C)C=C1)O

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Density: 0.967
• Boiling Point: 242.3°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.517
• PSA: 20.23
• LogP: 2.82850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes